![molecular formula C21H19NO4S B2478966 4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate CAS No. 478050-05-4](/img/structure/B2478966.png)
4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate
Description
4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate, commonly known as MPPA, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the family of sulfonyl-containing compounds, which have been shown to have a wide range of biological activities. In
Scientific Research Applications
Antimicrobial Activity
Compounds with similar structures, such as 2-(4-methylsulfonyl phenyl) indole derivatives, have been found to have antimicrobial properties . They have been shown to be effective against strains of MRSA, E. coli, K. pneumoniae, P. aeruginosa, and A. baumannii .
Anti-inflammatory Activity
The same 2-(4-methylsulfonyl phenyl) indole derivatives have also been found to have anti-inflammatory activities . They have been shown to inhibit COX enzymes, which are involved in inflammation .
COX Inhibitory Activity
Compounds with a 4-(methylsulfonyl) phenyl pharmacophore, such as benzimidazole derivatives, have been found to inhibit cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes . These enzymes are involved in inflammation and pain, so inhibiting them can have therapeutic effects .
Potential for Dual Antimicrobial and Anti-inflammatory Activity
Given the antimicrobial and anti-inflammatory activities of similar compounds, it’s possible that “4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate” could also have dual antimicrobial and anti-inflammatory activities . This could make it useful for treating conditions that involve both inflammation and microbial infection .
Potential for Use in NSAIDs
Nonsteroidal anti-inflammatory drugs (NSAIDs) often work by inhibiting COX enzymes . Given the COX inhibitory activity of similar compounds, “4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate” could potentially be used in the development of new NSAIDs .
Potential for Use in Cardiovascular Treatments
Some selective COX-2 inhibitors have been found to cause cardiovascular issues, such as myocardial infarction and high blood pressure . However, compounds that release nitric oxide (NO) can help to overcome these side effects . If “4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate” can release NO, it could potentially be used in cardiovascular treatments .
properties
IUPAC Name |
(4-methylphenyl) 2-[N-(benzenesulfonyl)anilino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4S/c1-17-12-14-19(15-13-17)26-21(23)16-22(18-8-4-2-5-9-18)27(24,25)20-10-6-3-7-11-20/h2-15H,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQCRQFKSYIRMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylphenyl 2-[(phenylsulfonyl)anilino]acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Iodobenzo[d]isoxazol-3-amine](/img/structure/B2478895.png)
![1-[1-(2-Chlorophenyl)sulfonylazetidin-3-yl]benzimidazole](/img/structure/B2478905.png)